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Compound of Interest

Compound Name: PPTN

Cat. No.: B12431138 Get Quote

For researchers and scientists in the fast-paced world of drug development, adherence to strict

laboratory safety and chemical handling protocols is paramount. This document provides

essential, immediate safety and logistical information for the proper disposal of PPTN
(hydrochloride), a potent and selective P2Y14 receptor antagonist. Following these procedures

will not only ensure a safe laboratory environment but also build trust in our commitment to

responsible chemical management beyond the product itself.

Chemical and Physical Properties of PPTN
(hydrochloride)
A thorough understanding of the chemical and physical properties of a substance is the first

step toward safe handling and disposal. The table below summarizes key quantitative data for

PPTN (hydrochloride).

Property Value

Molecular Formula C₂₉H₂₄F₃NO₂ • HCl[1]

Molecular Weight 511.96 g/mol

Appearance Solid[1]

Purity ≥98%[1]

Solubility Soluble in DMSO and Ethanol[1]
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Safety and Hazard Information
According to the Safety Data Sheet (SDS), PPTN (hydrochloride) is not classified as a

hazardous substance under the Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals. Standard precautionary measures for handling laboratory chemicals

should be followed. While the substance is not classified as hazardous, it is noted as slightly

hazardous for water. Therefore, large quantities should not be allowed to enter groundwater,

water courses, or sewage systems.

Step-by-Step Disposal Protocol
The following protocol provides a direct, procedural guide for the proper disposal of PPTN from

a laboratory setting. This plan is designed to minimize risk and ensure compliance with general

laboratory safety standards.

1. Personal Protective Equipment (PPE): Before beginning any disposal procedures, ensure

you are wearing appropriate PPE, including:

Safety glasses

Lab coat

Chemical-resistant gloves

2. Waste Segregation:

All materials contaminated with PPTN, including unused compound, solutions, and

consumables (e.g., pipette tips, vials, and gloves), should be segregated from general

laboratory waste.

3. Small Quantities (Milligram Scale):

For trace amounts of PPTN on consumables, such as pipette tips and empty vials, these

items can be collected in a designated, clearly labeled waste container.

The Safety Data Sheet suggests that smaller quantities can be disposed of with household

waste; however, it is best practice within a laboratory setting to collect this waste for

professional disposal to ensure compliance with local regulations.
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4. Bulk Quantities and Solutions:

Solid Waste: Collect any unused solid PPTN in a clearly labeled, sealed container.

Liquid Waste: For solutions containing PPTN, do not pour them down the drain unless

specifically permitted by your institution's Environmental Health and Safety (EHS)

department.[2][3] Collect all aqueous and solvent-based solutions in a designated, labeled

waste container. The container should be appropriate for the type of solvent used.

5. Waste Storage:

Store the sealed waste containers in a designated, well-ventilated area away from

incompatible materials.

6. Final Disposal:

Arrange for the disposal of the chemical waste through your institution's EHS program or a

licensed chemical waste disposal company. Provide them with the Safety Data Sheet for

PPTN (hydrochloride).

7. Decontamination:

Thoroughly decontaminate all glassware and surfaces that have come into contact with

PPTN using an appropriate solvent (e.g., ethanol or isopropanol), followed by a wash with

soap and water.

Collect the initial solvent rinse as chemical waste.

Experimental Workflow for Safe Disposal
The following diagram illustrates the logical workflow for the proper disposal of PPTN.
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PPTN Disposal Workflow

Start: PPTN Waste Generated

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Segregate Waste
(Solid, Liquid, Contaminated Materials)

Step 3: Evaluate Quantity

Small Quantities (mg scale)
- Collect in labeled container

< 1g

Bulk Quantities / Solutions
- Collect in separate, labeled

  waste containers (solid/liquid)

>= 1g / Solutions

Step 4: Securely Store Waste
- Designated, ventilated area

Step 5: Professional Disposal
- Contact EHS or licensed vendor

Step 6: Decontaminate
- Glassware and work surfaces

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of PPTN waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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